N,N-diethyl-N'-(2-fluorobenzyl)-N'-methyl-1,2-ethanediamine

• IUPAC Name: N',N'-diethyl-N-[(2-fluorophenyl)methyl]-N-methylethane-1,2-diamine
• InChI: InChI=1S/C14H23FN2/c1-4-17(5-2)11-10-16(3)12-13-8-6-7-9-14(13)15/h6-9H,4-5,10-12H2,1-3H3
• InChI Key: AWFLSAKZHPWKOU-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCN(C)CC1=CC=CC=C1F
• Molecular Formula: C14H23FN2
• Molecular Weight: 238.34 g/mol

Description

N,N-diethyl-N'-(2-fluorobenzyl)-N'-methyl-1,2-ethanediamine (FDEA) is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. FDEA belongs to the class of secondary amines and is used in the synthesis of various organic compounds.

Mechanism of Action

The mechanism of action of N,N-diethyl-N'-(2-fluorobenzyl)-N'-methyl-1,2-ethanediamine is not well understood. However, it is believed that N,N-diethyl-N'-(2-fluorobenzyl)-N'-methyl-1,2-ethanediamine acts as a chelating agent, which helps in the formation of metal complexes. The metal complexes formed using N,N-diethyl-N'-(2-fluorobenzyl)-N'-methyl-1,2-ethanediamine as a ligand have shown potential applications in catalysis and medicinal chemistry.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N,N-diethyl-N'-(2-fluorobenzyl)-N'-methyl-1,2-ethanediamine are not well studied. However, it is believed that N,N-diethyl-N'-(2-fluorobenzyl)-N'-methyl-1,2-ethanediamine may have potential applications in the treatment of cancer and other diseases. The metal complexes formed using N,N-diethyl-N'-(2-fluorobenzyl)-N'-methyl-1,2-ethanediamine as a ligand have shown potential applications in the treatment of cancer.

Advantages and Limitations for Lab Experiments

The advantages of using N,N-diethyl-N'-(2-fluorobenzyl)-N'-methyl-1,2-ethanediamine in lab experiments are its high yield, easy synthesis method, and potential applications in various fields of scientific research. The limitations of using N,N-diethyl-N'-(2-fluorobenzyl)-N'-methyl-1,2-ethanediamine in lab experiments are its toxicity and limited availability.

Future Directions

There are several future directions for the research on N,N-diethyl-N'-(2-fluorobenzyl)-N'-methyl-1,2-ethanediamine. One of the future directions is the study of the mechanism of action of N,N-diethyl-N'-(2-fluorobenzyl)-N'-methyl-1,2-ethanediamine and its metal complexes. Another future direction is the exploration of the potential applications of N,N-diethyl-N'-(2-fluorobenzyl)-N'-methyl-1,2-ethanediamine and its metal complexes in catalysis and medicinal chemistry. The development of new synthesis methods for N,N-diethyl-N'-(2-fluorobenzyl)-N'-methyl-1,2-ethanediamine and its metal complexes is also a future direction for research.

Synthesis Methods

N,N-diethyl-N'-(2-fluorobenzyl)-N'-methyl-1,2-ethanediamine can be synthesized by reacting N,N-diethyl-N'-(2-chlorobenzyl)-N'-methyl-1,2-ethanediamine with potassium fluoride in the presence of acetonitrile. The reaction takes place at room temperature, and the yield of N,N-diethyl-N'-(2-fluorobenzyl)-N'-methyl-1,2-ethanediamine is around 90%. The synthesized N,N-diethyl-N'-(2-fluorobenzyl)-N'-methyl-1,2-ethanediamine is then purified by recrystallization using ethanol.

Scientific Research Applications

N,N-diethyl-N'-(2-fluorobenzyl)-N'-methyl-1,2-ethanediamine has found its applications in various fields of scientific research. It is used as a ligand in the synthesis of various metal complexes, which have potential applications in catalysis and medicinal chemistry. N,N-diethyl-N'-(2-fluorobenzyl)-N'-methyl-1,2-ethanediamine is also used in the preparation of various organic compounds, such as amides, esters, and imines.